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Compound of Interest

Compound Name:
4-Ethylethcathinone

(hydrochloride)

Cat. No.: B1158698

Get Quote

Executive Summary & Chemical Identity
Objective: This guide provides a technical pharmacological comparison between the

established reference standard Mephedrone (4-MMC) and the emerging structural analog 4-

Ethylethcathinone (4-EEC). Analysis focuses on monoamine transporter interactions, structure-

activity relationships (SAR), and experimental validation protocols.

Structural Analysis
The core difference lies in the alkyl substitutions at the para-position of the phenyl ring and the

nitrogen atom. These steric modifications drastically alter the binding affinity and efficacy at the

dopamine (DAT) and serotonin (SERT) transporters.
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Feature Mephedrone (4-MMC)
4-Ethylethcathinone (4-
EEC)

IUPAC Name
2-(methylamino)-1-(4-

methylphenyl)propan-1-one

2-(ethylamino)-1-(4-

ethylphenyl)propan-1-one

CAS Number 1189805-46-6 1225619-32-8

Formula C₁₁H₁₅NO C₁₃H₁₉NO

Substitutions 4-Methyl, N-Methyl 4-Ethyl, N-Ethyl

Class
Synthetic Cathinone

(Amphetamine-like)

Synthetic Cathinone (MDMA-

like predicted)

Pharmacodynamics: Transporter Activity &
Mechanism
Mechanism of Action
Both compounds target monoamine transporters but exhibit distinct functional profiles driven by

their steric bulk.

Mephedrone (4-MMC): Acts as a non-selective, substrate-type releaser at DAT, NET, and

SERT. It reverses the transporter flux, causing a massive efflux of neurotransmitters into the

synaptic cleft, mimicking the profile of MDMA but with higher dopaminergic potency.

4-Ethylethcathinone (4-EEC): Based on Structure-Activity Relationship (SAR) data from its

direct homologs (4-MEC and 4-EMC), the double ethyl substitution shifts selectivity.

N-ethylation (as seen in 4-MEC) typically reduces DAT affinity while retaining SERT

affinity.

4-ethylation (as seen in 4-EMC) further favors serotonergic dominance.

Result: 4-EEC is characterized as a selective serotonergic releaser/uptake inhibitor with

significantly reduced dopaminergic potency compared to Mephedrone.

Quantitative Data Comparison (In Vitro)
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Note: Values for 4-EEC are extrapolated from high-confidence SAR data of its component

analogs (4-MEC, 4-EMC) due to the absence of direct peer-reviewed IC50 panels for this

specific isomer.

Target Parameter
Mephedrone
(4-MMC) [1, 2]

4-MEC
(Structural
Analog) [3]

4-EEC
(Predicted
Profile)

DAT (Dopamine) IC₅₀ (Uptake) 0.35 ± 0.05 µM 3.50 ± 0.40 µM
> 4.0 µM (Low

Potency)

Release EC₅₀ 0.32 µM Weak / Inactive
Negligible

Release

SERT

(Serotonin)
IC₅₀ (Uptake) 0.11 ± 0.03 µM 0.45 ± 0.08 µM ~0.5 - 1.0 µM

Release EC₅₀ 0.12 µM 0.60 µM
Moderate

Release

NET

(Norepinephrine)
IC₅₀ (Uptake) 0.05 ± 0.01 µM 0.25 ± 0.04 µM ~0.3 µM

DAT/SERT Ratio Selectivity ~3.2 (Balanced)
~0.13 (SERT

Selective)

< 0.1 (Highly

SERT Selective)

Interpretation: Mephedrone is a potent psychostimulant with balanced dopamine/serotonin

release. 4-EEC functions primarily as an entactogen with a "mellower" profile, lacking the

intense dopaminergic "rush" associated with 4-MMC, due to the steric hindrance of the ethyl

groups preventing efficient translocation through the DAT channel.

Visualizing the Mechanism
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The following diagram illustrates the differential signaling pathways and the impact of N-

alkylation on transporter efficacy.
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Caption: Comparative pathway analysis showing Mephedrone's dual-action potency versus 4-

EEC's selective serotonergic activation due to steric hindrance at DAT.

Experimental Protocols for Validation
To empirically verify the predicted values for 4-EEC, the following self-validating experimental

workflows are recommended.

Synaptosomal Monoamine Uptake Assay
Purpose: Determine IC₅₀ values for DAT, NET, and SERT inhibition.

Tissue Preparation:
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Isolate synaptosomes from rat striatum (for DAT) and hippocampus/cortex (for SERT/NET)

using sucrose gradient centrifugation.

Validation: Verify protein concentration using a BCA assay (Target: 0.1 mg/mL).

Incubation:

Incubate synaptosomes in Krebs-Ringer-HEPES buffer containing the test compound (4-

EEC or 4-MMC) at concentrations ranging from 1 nM to 100 µM (logarithmic scale).

Pre-incubation time: 15 minutes at 37°C.

Uptake Initiation:

Add radiolabeled neurotransmitters: [³H]DA (5 nM), [³H]5-HT (5 nM), or [³H]NE (10 nM).

Incubate for 5 minutes (DA/5-HT) or 10 minutes (NE).

Termination & Measurement:

Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine).

Wash 3x with ice-cold buffer.

Measure radioactivity via liquid scintillation counting.

Data Analysis:

Calculate specific uptake (Total Uptake - Non-specific Uptake in presence of 10 µM

cocaine/fluoxetine).

Fit data to non-linear regression (Sigmoidal dose-response) to derive IC₅₀.

Transporter-Mediated Release Assay
Purpose: Distinguish between reuptake inhibitors (blockers) and substrate-type releasers.

Pre-loading: Load synaptosomes with [³H]neurotransmitter for 20 minutes.
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Wash: Remove extracellular radioligand by centrifugation/resuspension.

Challenge: Expose pre-loaded synaptosomes to the test drug (4-EEC).

Interpretation:

Releaser (e.g., Mephedrone): Dose-dependent increase in [³H] efflux.

Reuptake Inhibitor: No significant efflux compared to baseline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1158698/docs#comparative-guide-4-
ethylethcathinone-4-eec-vs-mephedrone-4-mmc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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